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Compound of Interest

Compound Name: Triethylene Glycol

Cat. No.: B1682541 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive technical guide on the applications,

mechanisms, and formulation protocols for triethylene glycol (TEG) in pharmaceutical drug

delivery. It is designed to bridge theoretical understanding with practical, field-proven

methodologies.

Introduction: The Versatility of Triethylene Glycol
Triethylene glycol (TEG) is a viscous, colorless, and odorless liquid with the chemical formula

HO(CH₂CH₂O)₃H. As a member of the polyethylene glycol (PEG) family, it possesses a unique

combination of hydrophilicity, hydrogen-bonding capacity, and low volatility, making it a highly

versatile excipient in pharmaceutical formulations. While often overshadowed by its higher

molecular weight counterparts, TEG's distinct physicochemical properties have established its

critical role as a solubilizer, plasticizer, humectant, and chemical intermediate in a wide array of

drug delivery systems.

This guide elucidates the core functions of TEG, provides detailed protocols for its

incorporation into various dosage forms, and outlines the necessary characterization and

safety considerations for successful formulation development.

Core Physicochemical Properties & Pharmaceutical
Grade
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The utility of TEG in drug delivery is directly linked to its molecular properties. Understanding

these characteristics is fundamental to predicting its behavior in formulations.

Property Value
Significance in
Formulation

Molecular Formula C₆H₁₄O₄
Provides sites for hydrogen

bonding.

Molecular Weight 150.17 g/mol

Low enough to penetrate

biological barriers and

plasticize polymers effectively.

Boiling Point 285 °C
Low volatility ensures stability

during processing and storage.

Viscosity (at 25°C) 37.3 cP

Contributes to the texture of

semi-solid formulations and

can aid in stabilizing

suspensions.

LogP (Octanol/Water) -1.7

Indicates high hydrophilicity,

making it an excellent solvent

for polar compounds and

miscible with water.

Hygroscopicity High

Acts as a humectant, retaining

moisture in topical and oral film

formulations.

It is imperative to use pharmaceutical-grade TEG that complies with pharmacopeial standards

(e.g., USP, Ph. Eur.) to ensure purity and the absence of harmful contaminants like ethylene

glycol or diethylene glycol.

Key Applications & Mechanisms of Action
TEG's function is context-dependent, driven by its interactions with the active pharmaceutical

ingredient (API) and other excipients.
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As a Solubilizer and Co-Solvent
A primary application of TEG is to enhance the solubility of poorly water-soluble APIs (BCS

Class II and IV).

Mechanism: TEG reduces the polarity of aqueous solvent systems. Its hydroxyl groups act as

both hydrogen bond donors and acceptors, allowing it to interact with a wide range of functional

groups on API molecules. This disrupts the API's crystal lattice energy and facilitates its

dissolution in the solvent blend. It is particularly effective in creating stable oral solutions,

injectable formulations, and liquid-filled soft gelatin capsules.

As a Plasticizer in Polymeric Systems
In solid and semi-solid dosage forms, particularly those involving polymers (e.g., transdermal

patches, oral films), TEG functions as a highly efficient plasticizer.

Mechanism: TEG molecules intersperse between polymer chains, disrupting intermolecular

forces (van der Waals forces, hydrogen bonds). This increases the free volume between the

chains, enhancing their mobility and flexibility. The most critical outcome is the reduction of the

polymer's glass transition temperature (Tg), transforming a rigid, glassy polymer into a soft,

pliable material suitable for its intended application.
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Before Plasticizer

After Adding TEG

Rigid Polymer Chains
(High Tg, Brittle)

Strong Intermolecular Forces
(H-bonds, van der Waals)

Triethylene Glycol
(Plasticizer)

 disrupts

TEG molecules intersperse
between polymer chains.

Polymer Chains Gain Mobility
(Low Tg, Flexible)

Mechanism of TEG as a polymer plasticizer.

Start:
Poorly Soluble API

1. Solubility Screening
(TEG, PG, Water, etc.)

2. Prepare Co-Solvent Vehicle
(e.g., TEG:PG:Water)

3. Dissolve API
in Vehicle

4. Add Other Excipients
(Glycerin, Flavors)

5. QS to Final Volume
with Water 6. Filter & Package Final Oral Solution

Workflow for TEG-based oral solution formulation.
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[https://www.benchchem.com/product/b1682541#triethylene-glycol-in-drug-delivery-systems-
and-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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